Cas no 76716-11-5 (1,3-Benzenedicarboxylic acid, 2-hydroxy-4,6-dimethyl-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-hydroxy-4,6-dimethyl-, dimethyl ester
• CAS No: 76716-11-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 537346
• PubChem ID: 12596473
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-hydroxy-4,6-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-hydroxy-4,6-dimethyl-, dimethyl ester
• dimethyl 2-hydroxy-4,6-dimethylbenzene-1,3-dicarboxylate
• dimethyl 2-hydroxy-4,6-dimethylisophthalate
• SCHEMBL2662948
• DTXSID00503849
• 76716-11-5

• Inchi： 1S/C12H14O5/c1-6-5-7(2)9(12(15)17-4)10(13)8(6)11(14)16-3/h5,13H,1-4H3
• InChI Key： XCNMECHWMKUQTE-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)C(C)=CC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives